![molecular formula C20H22F3NO2S B2659466 N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide CAS No. 1351588-98-1](/img/structure/B2659466.png)
N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide
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Description
N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22F3NO2S and its molecular weight is 397.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Docking Analysis
A study focused on the synthesis, structure, and molecular docking analysis of an anticancer drug, showcasing the potential anticancer activity through in silico modeling targeting the VEGFr receptor. The compound crystallizes in the orthorhombic crystal system, indicating its structural uniqueness and potential for further investigation as an anticancer agent (Sharma et al., 2018).
Chemical Synthesis Techniques
Research on chemoselective acetylation of 2-aminophenol using immobilized lipase for the synthesis of antimalarial drugs highlights innovative approaches in chemical synthesis. This process optimization, mechanism, and kinetics study provide insights into the efficient synthesis of intermediates for natural antimalarial compounds (Magadum & Yadav, 2018).
Cyclization of Nitroacetamide Derivatives
Research on the cyclization of nitroacetamide derivatives with a tethered phenyl ring in triflic acid demonstrates a novel route to benzofused lactams. This study provides valuable insights into the synthesis pathways that could be utilized in pharmaceutical compound development (Fante et al., 2014).
Synthesis of N-Aryl-N-isopropyl-2-hydroxyacetamide
An exploration of the synthesis of N-aryl-N-isopropyl-2-hydroxyacetamides reveals their significance as intermediates for useful pesticides. The detailed synthesis process opens avenues for further research in agricultural chemistry, potentially leading to the development of new pesticides (Shu, 2001).
Herbicide Metabolism and Safety
A comparative study on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes addresses environmental health and safety concerns. This research contributes to understanding the metabolic pathways and potential health impacts of widely used agricultural chemicals (Coleman et al., 2000).
Properties
IUPAC Name |
N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22F3NO2S/c1-13(2)27-17-9-3-14(4-10-17)11-19(26)24-12-18(25)15-5-7-16(8-6-15)20(21,22)23/h3-10,13,18,25H,11-12H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVLROPMMIXSQDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)NCC(C2=CC=C(C=C2)C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.